Cas no 25855-59-8 (N-methylpropane-2-sulfonamide)

• Product Name: N-methylpropane-2-sulfonamide
• CAS No: 25855-59-8
• MF: C₄H₁₁NO₂S
• MW: 137.20063996315
• MDL: MFCD12799059
• CID: 3923161
• PubChem ID: 20487245
• Update Time: 2025-06-08

N-methylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-methyl-
• N-methyl-2-Propanesulfonamide
• N-methylpropane-2-sulfonamide
• AKOS010079889
• CS-0265455
• ABA85559
• G49428
• Z599618878
• 25855-59-8
• 871-347-0
• DA-07606
• SCHEMBL42769
• EN300-98678

• MDL： MFCD12799059
• Inchi： 1S/C4H11NO2S/c1-4(2)8(6,7)5-3/h4-5H,1-3H3
• InChI Key： SLZVNMYAQGDTPL-UHFFFAOYSA-N
• SMILES： CC(S(NC)(=O)=O)C

Computed Properties

• Exact Mass: 137.05104977Da
• Monoisotopic Mass: 137.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų

Additional information on N-methylpropane-2-sulfonamide

N-methylpropane-2-sulfonamide (CAS No. 25855-59-8): A Comprehensive Overview

N-methylpropane-2-sulfonamide (CAS No. 25855-59-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-methylisopropylsulfonamide, is characterized by its unique chemical structure and properties, making it a valuable component in various applications, including drug development and analytical chemistry.

The molecular formula of N-methylpropane-2-sulfonamide is C₄H₁₀O₂S, and its molecular weight is approximately 118.18 g/mol. The compound features a sulfonamide functional group, which is a key structural element in many biologically active molecules. The presence of this group imparts specific chemical and biological properties to the molecule, such as enhanced solubility and reactivity.

In recent years, the study of N-methylpropane-2-sulfonamide has been enriched by advancements in synthetic methods and its potential applications in medicinal chemistry. Researchers have explored the compound's role as a building block for the synthesis of more complex molecules, particularly those with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of N-methylpropane-2-sulfonamide as an intermediate in the synthesis of novel antiviral agents targeting RNA viruses.

The physical properties of N-methylpropane-2-sulfonamide are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 70 to 73°C. The compound exhibits good solubility in polar solvents such as water and ethanol, which makes it suitable for use in various chemical reactions and analytical techniques. Its stability under standard laboratory conditions further enhances its utility in research settings.

In the context of pharmaceutical research, N-methylpropane-2-sulfonamide has shown promise as a scaffold for the development of new drugs. Its sulfonamide moiety can be modified to introduce additional functional groups that enhance its biological activity or improve its pharmacokinetic properties. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of N-methylpropane-2-sulfonamide exhibited potent anti-inflammatory effects in vitro and in vivo models.

The safety profile of N-methylpropane-2-sulfonamide has also been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at low to moderate concentrations. However, like any chemical compound, it should be handled with appropriate precautions to ensure safety in laboratory settings. Proper personal protective equipment (PPE) and adherence to standard operating procedures (SOPs) are recommended when working with this compound.

Beyond its direct applications in drug development, N-methylpropane-2-sulfonamide has found utility in analytical chemistry as a derivatizing agent. Its ability to form stable derivatives with various analytes makes it useful for enhancing detection sensitivity and selectivity in chromatographic and spectroscopic analyses. This property has been leveraged in environmental monitoring and food safety testing, where accurate quantification of trace contaminants is crucial.

In conclusion, N-methylpropane-2-sulfonamide (CAS No. 25855-59-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, the importance of this compound in advancing scientific knowledge and practical solutions will only grow.